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Compound of Interest

Compound Name: Urethane-d5

Cat. No.: B196603 Get Quote

This guide provides an in-depth overview of the safety protocols and handling procedures for

urethane-d5 (ethyl carbamate-d5). It is intended for researchers, scientists, and professionals

in drug development who may work with this compound. The information is compiled from

various safety data sheets and toxicological resources.

Chemical and Physical Properties
Urethane-d5 is the deuterated form of urethane (ethyl carbamate). Its physical and chemical

properties are summarized below.
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Property Value

CAS Number 73962-07-9[1][2]

Molecular Formula C₃H₂D₅NO₂[1][2]

Molecular Weight 94.12 g/mol [1][2]

Appearance Colorless solid or white powder[3][4]

Odor Odorless[4]

Melting Point 48.5-51 °C[1][3]

Boiling Point 182-184 °C at 760 mmHg[1][3]

Density 1.104 g/cm³[1]

Flash Point 97.2 °C[1]

Solubility
Soluble in water, alcohol, ether, chloroform, and

glycerol[5]

Vapor Pressure 10 mmHg @ 77.8 °C[3]

Vapor Density 3.07 (Air = 1)[3][6]

Toxicological Information
Urethane is classified as a carcinogen and mutagen. The toxicological data for urethane is

extensive, and similar precautions should be taken for its deuterated analog, urethane-d5.

Toxicity Data Type
Value & Route of
Administration

Species

Acute Toxicity (LD50) 1809 mg/kg (Oral)[3] Rat

Health Effects:

Carcinogenicity: Urethane is reasonably anticipated to be a human carcinogen.[5] It may

cause cancer.[1][3][4] It is listed as a carcinogen by IARC (Group 2A) and NTP.[4]
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Mutagenicity: It may cause inheritable genetic damage.[1]

Acute Effects: Harmful if swallowed, by inhalation, or in contact with skin.[1] It can cause

irritation to the eyes, respiratory system, and skin.[1][7] Symptoms of exposure can include

nausea, vomiting, central nervous system depression, and liver and kidney injury.[6]

Target Organs: Central nervous system, liver, bone marrow, and immune system.[4][7]

Handling and Storage Precautions
Proper handling and storage are crucial to minimize exposure risks.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.[3][8]

Hand Protection: Wear suitable protective gloves made of chemical-resistant material.[3][9]

Skin and Body Protection: Wear a lab coat or disposable gown.[9][10]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if ventilation is inadequate

or if dust is generated.[7][8]

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[8][9][10]

An eye wash station should be readily available.[7]

Storage:

Store in a cool, dry, well-ventilated place.[4][8]

Recommended storage is in a refrigerator.[1]

Keep containers tightly closed.[7][11]

Store away from strong oxidizing agents, acids, and bases.[7][8]
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Preparation

Handling

Storage & Disposal

Obtain Special Instructions
 and Read SDS[1][3]

Don Personal Protective
 Equipment (PPE)[1][8]

Ensure Adequate Ventilation
(Fume Hood)[9][10]

Handle in a Designated Area

Avoid Inhalation, Ingestion,
and Skin/Eye Contact[3]

Keep Away from Ignition
Sources[7][8]

Store in a Cool, Dry,
Well-Ventilated Area[4][8]

Keep Container Tightly Closed[7][11]

Dispose of Waste According
to Regulations[3][4]
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Figure 1: A workflow diagram for the safe handling of urethane-d5.
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Emergency Procedures
In case of accidental exposure or release, follow these procedures immediately.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[3][8]

Skin Contact: Remove contaminated clothing and wash the skin thoroughly with soap and

water for 15-20 minutes. Seek medical advice if irritation persists.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, also

under the eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[1][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a physician or poison

control center immediately.[8]

Spill and Leak Procedures:

Small Spills: Contain the spill. Absorb with an inert material.[7]

Large Spills: Evacuate the area. Prevent the material from entering drains or waterways.[7]

[8]

Cleanup: Wear appropriate PPE. Sweep up the material, place it in a sealed container, and

dispose of it as hazardous waste.[4][8] Avoid generating dust.[8] Wash the spill site after

material pickup is complete.[4]
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Personal Exposure
Spill or Leak

Exposure or Spill Occurs

Inhalation:
Move to fresh air, seek
medical attention[3][8]

Skin Contact:
Wash with soap and water

for 15-20 mins[3]

Eye Contact:
Rinse with water for 15-20 mins,

seek medical attention[3]

Ingestion:
Do NOT induce vomiting,
seek medical attention[8]

Evacuate and Ventilate Area[4][8]

Wear Full PPE

Contain Spill and Prevent
Entry into Waterways[7]

Collect with Inert Material
and Place in Sealed Container[4][8]

Dispose as Hazardous Waste[4]
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Figure 2: An emergency response workflow for urethane-d5 exposure or spills.

Fire-Fighting Measures
Extinguishing Media: Use a dry chemical, carbon dioxide, or alcohol-resistant foam. A water

spray can also be used.[6][8]

Hazards from Combustion: When heated to decomposition, it may emit toxic fumes of

carbon monoxide, carbon dioxide, and nitrogen oxides.[6][8]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7][8]

Disposal Considerations
Dispose of urethane-d5 and its containers in accordance with local, regional, and national

hazardous waste regulations.[3] It is the responsibility of the waste generator to properly

classify all waste materials.[3] This material is listed under RCRA as hazardous waste code

U238.[4]

Regulatory Information
Urethane is subject to various regulations.

TSCA: Listed on the Toxic Substances Control Act inventory.[3]

CERCLA: Has a reportable quantity (RQ) of 100 lbs.[3][5]

California Proposition 65: Known to the state of California to cause cancer.[3][8]

Primary Health Hazards

Target Organs

Urethane-d5

Carcinogenicity
(May cause cancer)[1][4][5]

Mutagenicity
(May cause inheritable

genetic damage)[1]

Acute Toxicity
(Harmful if swallowed,

inhaled, or by skin contact)[1]

Irritant
(Eyes, skin, and

respiratory system)[1][7]

Liver[4]Bone Marrow[4] Central Nervous
System[4][7] Immune System[4]
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Figure 3: A logical diagram of the health hazards associated with urethane-d5.

Experimental Protocols
The toxicological data presented in this guide are based on standardized tests, such as the

OECD Guidelines for the Testing of Chemicals. However, specific, detailed experimental

protocols for the safety testing of urethane-d5 are not publicly available in the cited safety

documents. These studies are typically conducted by manufacturers or specialized laboratories

and the full reports are often proprietary. The methodologies generally involve administering the

substance to animal models (e.g., rats) via different routes (oral, dermal, inhalation) and

observing for acute and chronic health effects, including mortality, to determine values like the

LD50. Carcinogenicity and mutagenicity are assessed through long-term animal studies and in

vitro assays (e.g., Ames test), respectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Urethane-d5: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196603#urethane-d5-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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